Cas no 2172167-18-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid)

3-{2-[2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethoxy]-N-(propan-2-yl)acetamido}propanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which ensures selective deprotection under mild basic conditions, and a propanoic acid moiety that facilitates further conjugation or elongation in solid-phase peptide synthesis (SPPS). The compound’s ethylene glycol linker enhances solubility in common organic solvents, improving reaction efficiency. The isopropylamide group provides steric control, reducing side reactions during coupling steps. This derivative is particularly valuable for constructing complex peptides with high purity and yield, making it a reliable choice for research and pharmaceutical development.
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid structure
2172167-18-7 structure
Product Name:3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid
CAS No:2172167-18-7
MF:C25H30N2O6
MW:454.515507221222
CID:5975054
PubChem ID:165802548
Update Time:2025-05-20

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid
    • 2172167-18-7
    • 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)acetamido}propanoic acid
    • EN300-1490134
    • Inchi: 1S/C25H30N2O6/c1-17(2)27(13-11-24(29)30)23(28)16-32-14-12-26-25(31)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,26,31)(H,29,30)
    • InChI Key: ROTXFVMUEUZOLU-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCC(N(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 454.21038668g/mol
  • Monoisotopic Mass: 454.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 105Ų

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid Pricemore >>

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Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid

Research Briefing on 2172167-18-7 and 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic Acid

In recent years, the compound 2172167-18-7 and its derivative, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, peptide synthesis, and targeted therapeutics. This briefing aims to provide an overview of the latest research findings related to these compounds, highlighting their chemical properties, biological activities, and therapeutic potential.

The compound 2172167-18-7 is a synthetic intermediate that has been utilized in the preparation of various bioactive molecules. Recent studies have focused on optimizing its synthesis to improve yield and purity, which are critical for its application in large-scale pharmaceutical production. Advanced chromatographic techniques and spectroscopic methods, such as NMR and mass spectrometry, have been employed to characterize this compound, ensuring its structural integrity and consistency across batches.

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid, a derivative of 2172167-18-7, has been investigated for its role in peptide synthesis. The fluorenylmethoxycarbonyl (Fmoc) protecting group in this molecule is particularly valuable in solid-phase peptide synthesis (SPPS), where it provides stability and facilitates the stepwise assembly of peptide chains. Recent advancements in SPPS have leveraged this compound to enhance the efficiency and scalability of peptide production, which is crucial for developing peptide-based therapeutics.

In addition to its applications in peptide synthesis, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid has shown promise in targeted drug delivery systems. Researchers have explored its use as a linker molecule to conjugate therapeutic agents with targeting moieties, such as antibodies or peptides. This approach aims to improve the specificity and efficacy of drug delivery, minimizing off-target effects and reducing systemic toxicity. Preliminary in vitro and in vivo studies have demonstrated the potential of this compound in enhancing the pharmacokinetic properties of conjugated drugs.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as stability under physiological conditions, scalability of synthesis, and biocompatibility need to be addressed. Ongoing research is focused on modifying the chemical structure of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid to improve its performance in biological systems while retaining its advantageous properties.

In conclusion, the compounds 2172167-18-7 and 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}propanoic acid represent important tools in chemical biology and pharmaceutical research. Their applications in peptide synthesis and targeted drug delivery highlight their versatility and potential impact on the development of novel therapeutics. Continued research and optimization will be essential to fully realize their clinical potential and address existing challenges.

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